(5E)-5-(9-butyl-4-methyl-2,14-dioxa-10-azapentacyclo[6.5.1.01,5.06,10.09,13]tetradecan-3-ylidene)-4-methoxy-3-methylfuran-2-one

• Molecular Formula: C22H29NO5
• Molecular Weight: 387.5 g/mol
• IUPAC Name: (5E)-5-(9-butyl-4-methyl-2,14-dioxa-10-azapentacyclo[6.5.1.01,5.06,10.09,13]tetradecan-3-ylidene)-4-methoxy-3-methylfuran-2-one
• InChI: InChI=1S/C22H29NO5/c1-5-6-8-21-14-7-9-23(21)13-10-15(21)27-22(14)16(13)11(2)18(28-22)19-17(25-4)12(3)20(24)26-19/h11,13-16H,5-10H2,1-4H3/b19-18+
• InChI Key: DTVYAHOULQCSMS-VHEBQXMUSA-N
• Isomeric SMILES: CCCCC12C3CCN1C4CC2OC35C4C(/C(=C\6/C(=C(C(=O)O6)C)OC)/O5)C
• SMILES: CCCCC12C3CCN1C4CC2OC35C4C(C(=C6C(=C(C(=O)O6)C)OC)O5)C
• synonyms: stemofoline

Description

(5E)-5-(9-butyl-4-methyl-2,14-dioxa-10-azapentacyclo[6.5.1.01,5.06,10.09,13]tetradecan-3-ylidene)-4-methoxy-3-methylfuran-2-one is a natural product found in Stemona aphylla, Stemona burkillii, and other organisms with data available.

Scientific Research Applications

Synthesis and Structural Studies

• Synthetic Pathways : The compound was involved in a study focused on asymmetric synthesis of the pentacyclic core of stemofoline. This work demonstrates the potential of the compound in complex organic syntheses and its relevance in creating novel chemical structures (Burns et al., 2013).

• Complex Molecular Frameworks : Another study reported the synthesis of a structurally similar compound with a complex polycyclic skeleton, highlighting the compound's role in forming intricate molecular architectures (Lu et al., 2007).

Potential Therapeutic Applications

• Pharmacological Activities : A study on novel furanyl derivatives, structurally related to the compound, revealed significant anti-inflammatory, antioxidative, and anti-diabetic properties. These findings suggest potential therapeutic applications of such compounds (Makkar & Chakraborty, 2018).

• Antiviral Research : A class of 5-substituted acyclic pyrimidine nucleosides, structurally akin to the compound, demonstrated potent anti-HBV activity. This suggests its possible application in antiviral drug development (Kumar, Nath, & Tyrrell, 2002).

Advanced Chemical Studies

• Chemical Properties Exploration : The compound's derivatives have been studied for their antioxidant, antitumor, and antimicrobial activities. Such studies provide insights into the broad spectrum of its chemical properties (Paulrasu et al., 2014).

• Photocycloaddition Studies : Research involving similar compounds in photocycloaddition reactions contributes to understanding the compound's behavior under specific conditions (Umehara, Inouye, & Kakisawa, 1981).